Cas no 1049158-10-2 (3-2-(Difluoromethoxy)phenylbut-2-enoic Acid)

• Product Name: 3-2-(Difluoromethoxy)phenylbut-2-enoic Acid
• CAS No: 1049158-10-2
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• CID: 5069398
• PubChem ID: 28791524
• Update Time: 2025-09-19

3-2-(Difluoromethoxy)phenylbut-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(difluoromethoxy)phenyl]but-2-enoic acid
• (E)-3-[2-(difluoromethoxy)phenyl]but-2-enoic acid
• 3-2-(Difluoromethoxy)phenylbut-2-enoic Acid

• Inchi： 1S/C11H10F2O3/c1-7(6-10(14)15)8-4-2-3-5-9(8)16-11(12)13/h2-6,11H,1H3,(H,14,15)/b7-6+
• InChI Key： NMUQGDKBFFHJPK-VOTSOKGWSA-N
• SMILES： FC(OC1C=CC=CC=1/C(=C/C(=O)O)/C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5

Additional information on 3-2-(Difluoromethoxy)phenylbut-2-enoic Acid

Recent Advances in the Study of 3-2-(Difluoromethoxy)phenylbut-2-enoic Acid (CAS: 1049158-10-2)

3-2-(Difluoromethoxy)phenylbut-2-enoic Acid (CAS: 1049158-10-2) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and phenylbut-2-enoic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 3-2-(Difluoromethoxy)phenylbut-2-enoic Acid has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the synthetic pathway. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that 3-2-(Difluoromethoxy)phenylbut-2-enoic Acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) and modulate the NF-κB signaling pathway, which are key targets in inflammatory diseases. These findings suggest its potential as a therapeutic agent for conditions such as rheumatoid arthritis and chronic pain.

Further research has explored the compound's pharmacokinetics and safety profile. A recent preclinical study reported favorable oral bioavailability and a half-life suitable for once-daily dosing. Toxicity assessments indicated a wide therapeutic window, with no significant adverse effects observed at therapeutic doses. These results support the compound's progression into early-phase clinical trials.

In addition to its anti-inflammatory effects, 3-2-(Difluoromethoxy)phenylbut-2-enoic Acid has shown promise in oncology. Preliminary data from cell-based assays indicate that it can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. Researchers are now investigating its mechanisms of action, including potential interactions with apoptotic pathways and DNA repair mechanisms.

The compound's unique chemical structure also makes it a valuable tool for probing biological systems. Recent studies have utilized 3-2-(Difluoromethoxy)phenylbut-2-enoic Acid as a molecular probe to study enzyme-substrate interactions and signal transduction pathways. Its fluorinated moiety provides advantages for imaging studies, enabling researchers to track its distribution and metabolism in real-time using advanced techniques such as PET imaging.

Despite these promising findings, challenges remain in the development of 3-2-(Difluoromethoxy)phenylbut-2-enoic Acid as a therapeutic agent. Current research is addressing issues such as formulation stability and targeted delivery to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical applications.

In conclusion, 3-2-(Difluoromethoxy)phenylbut-2-enoic Acid (CAS: 1049158-10-2) represents a multifaceted compound with significant potential in drug discovery and chemical biology. Its diverse pharmacological properties, coupled with recent advancements in synthesis and characterization, make it a compelling subject for ongoing research. Future studies will likely focus on expanding its therapeutic applications and optimizing its clinical utility.